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Compound of Interest

Decyldimethyloctylammonium
Compound Name:
chloride

Cat. No.: B041896

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties and
structure of decyldimethyloctylammonium chloride, a quaternary ammonium compound with
various industrial and potential pharmaceutical applications. This document summarizes key
physicochemical data, outlines relevant experimental methodologies, and presents a visual
representation of its chemical structure.

Chemical Identity and Properties

Decyldimethyloctylammonium chloride is a cationic surfactant belonging to the quaternary
ammonium compound (QAC) family. These compounds are characterized by a central
positively charged nitrogen atom covalently bonded to four organic groups. The specific
arrangement of these alkyl chains influences the molecule's physicochemical properties and its
range of applications.

Nomenclature and Identifiers
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Property Value Source
decyl-dimethyl-octylazanium

IUPAC Name _ [1]
chloride

CAS Number 32426-11-2 [1]

Molecular Formula C20H44CIN [1]

Synonyms

Quaternium-24, Octyl decyl
dimethyl ammonium chloride,
Decyloctyldimethylammonium

chloride

Physicochemical Properties

Quantitative data for the specific physical properties of decyldimethyloctylammonium

chloride are not readily available in the reviewed literature. However, data for the closely

related and structurally similar compound, didecyldimethylammonium chloride (DDAC; CAS

No. 7173-51-5), can provide valuable insights.

Value (for

Property Didecyldimethylammoniu Source
m Chloride)

Molecular Weight 334.0 g/mol [1]

Physical State

Liquid or green powder

[1]

Melting Point

94-100 °C

[2](3]

Boiling Point

>180 °C (decomposes)

[21(31[4]

Water Solubility

0.65 g/L at 20 °C

[2]

Density

0.87 g/lcm3 at 20 °C

[2]

Vapor Pressure

<4.3 x 10> mm Hg at 25 °C

[2]4]

log Kow

2.59at 20 °C

[2]14]
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Chemical Structure

The chemical structure of decyldimethyloctylammonium chloride consists of a central
nitrogen atom bonded to two methyl groups, one octyl (CsH17) chain, and one decyl (C1oH21)
chain. The positive charge on the quaternary nitrogen is balanced by a chloride anion.

Caption: Chemical structure of decyldimethyloctylammonium chloride.

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
decyldimethyloctylammonium chloride are not extensively published. However, standard
methodologies for the analysis of quaternary ammonium compounds can be adapted.

Titration for Quaternary Ammonium Compound
Quantification

This method is suitable for determining the concentration of QACs in various formulations.

aaaaaaaaaaaaaaaaaaaaaaaaaaaaaaaaaa

Click to download full resolution via product page
Caption: General workflow for the titration of quaternary ammonium compounds.

Methodology: A known weight of the sample containing the quaternary ammonium compound
is dissolved in a suitable solvent, often water. This solution is then titrated against a
standardized solution of an anionic surfactant, such as sodium dodecyl sulfate (SDS).[5] The
endpoint of the titration can be determined using a surfactant-sensitive electrode
(potentiometric titration) or a colorimetric indicator.[5] The concentration of the QAC is then
calculated based on the stoichiometry of the reaction and the volume of the titrant used.
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Chromatographic Analysis (LC-MS/HPLC)

High-performance liquid chromatography (HPLC) and liquid chromatography-mass
spectrometry (LC-MS) are powerful techniques for the separation, identification, and
quantification of QACs.

Sample Preparation Chromatographic Separation Detection and Quantification

Sample Extraction (e.g., QUEChERS) Filtration and Dilution Inject sample into LC system Separate components on a sitable column (e.g., C18) Detect with UV-Vis or Mass Spectrometry (MS) Quantify using a calibration curve

Click to download full resolution via product page
Caption: Workflow for the analysis of QACs by LC-MS or HPLC.

Methodology: Samples containing decyldimethyloctylammonium chloride are first subjected
to an extraction procedure to isolate the analyte from the matrix. The QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) method is a common approach for various sample types.
[6] The extracted sample is then injected into an HPLC or LC-MS system. Separation is
typically achieved on a reverse-phase column (e.g., C18) with a mobile phase consisting of an
organic solvent (e.g., acetonitrile) and an aqueous buffer. Detection can be performed using a
UV-Vis detector or, for higher selectivity and sensitivity, a mass spectrometer. Quantification is
achieved by comparing the peak area of the analyte to a calibration curve prepared from
standards of known concentrations.

Synthesis

The synthesis of decyldimethyloctylammonium chloride typically involves the quaternization
of a tertiary amine.
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Reactants

) ) Reaction Product
Methyl chloride (alkylating agent)

Quaternization Reaction —® Decyldimethyloctylammonium chloride

Decyloctylmethylamine (tertiary amine)

Click to download full resolution via product page
Caption: Simplified synthesis pathway for decyldimethyloctylammonium chloride.

A common synthetic route involves the reaction of decyloctylmethylamine with an alkylating
agent such as methyl chloride. This reaction, known as the Menshutkin reaction, results in the
formation of the quaternary ammonium salt. The reaction conditions, including solvent,
temperature, and pressure, can be optimized to maximize the yield and purity of the final
product. Purification can be achieved through recrystallization or other chromatographic
techniques. A general method for preparing quaternary ammonium compounds involves
reacting a tertiary amine with an alkyl halide.[7]

Conclusion

Decyldimethyloctylammonium chloride is a quaternary ammonium compound with a defined
chemical structure. While specific experimental data on its physicochemical properties are
limited, information from the closely related compound didecyldimethylammonium chloride
provides a useful reference point. Standard analytical techniques such as titration and
chromatography can be employed for its quantification and analysis. Further research to fully
characterize the specific properties of decyldimethyloctylammonium chloride will be
beneficial for its potential applications in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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